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Introduction
Interleukin-1 Receptor-Associated Kinase 4 (IRAK4) is a critical serine/threonine kinase that

serves as a master regulator in the innate immune system.[1] It is a pivotal component in the

signaling pathways initiated by Toll-like receptors (TLRs) and Interleukin-1 receptors (IL-1Rs).

[2] Upon ligand binding, TLRs and IL-1Rs recruit the adaptor protein MyD88, which in turn

recruits IRAK4, leading to the formation of the Myddosome signaling complex.[1] This event

triggers a cascade that activates downstream transcription factors like NF-κB, culminating in

the production of pro-inflammatory cytokines.[1][2] Given its central role in inflammation, IRAK4

is a significant therapeutic target for a wide range of autoimmune diseases, inflammatory

disorders, and some cancers.[1][3]

Accurate quantification of IRAK4 protein levels is crucial for understanding its role in disease

and for developing targeted therapeutics. Western blotting is a fundamental technique for

reliably detecting and quantifying IRAK4 protein in cell lysates and tissue homogenates.[2]

Signaling Pathway and Experimental Workflow
To provide context for the protocol, the following diagrams illustrate the IRAK4 signaling

cascade and the general workflow of the Western blot experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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